Cas no 126068-76-6 (Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate)

Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate structure
126068-76-6 structure
Product Name:Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate
CAS No:126068-76-6
MF:C14H16N2O3
MW:260.288443565369
CID:1083225
PubChem ID:22831902
Update Time:2025-04-20

Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate
    • 1-(4-METHOXY-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 1-(4-methoxyphenyl)-5-methylpyrazole-3-carboxylate
    • 1-(4-methoxyphenyl)-5-methyl-1h-pyrazole-3-carboxylic acid ethyl ester
    • AG-D-54800
    • AK-55556
    • CTK4B4936
    • KB-215037
    • SureCN1877549
    • SCHEMBL1877549
    • WBSVXLMLWIBSQF-UHFFFAOYSA-N
    • 126068-76-6
    • DTXSID30628539
    • Inchi: 1S/C14H16N2O3/c1-4-19-14(17)13-9-10(2)16(15-13)11-5-7-12(18-3)8-6-11/h5-9H,4H2,1-3H3
    • InChI Key: WBSVXLMLWIBSQF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C)N(C2C=CC(=CC=2)OC)N=1)=O

Computed Properties

  • Exact Mass: 260.11600
  • Monoisotopic Mass: 260.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 53.35000
  • LogP: 2.36600

Ethyl 1-(4-methoxyphenyl)-5-methyl-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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